Cas no 1880785-07-8 (3-Hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid)
3-Hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1868809
- 3-hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid
- 1880785-07-8
- 3-Hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid
-
- Inchi: 1S/C10H10N2O3/c13-9(5-10(14)15)7-6-11-12-4-2-1-3-8(7)12/h1-4,6,9,13H,5H2,(H,14,15)
- InChI Key: UZWAMAIXGZRWQO-UHFFFAOYSA-N
- SMILES: OC(CC(=O)O)C1C=NN2C=CC=CC2=1
Computed Properties
- Exact Mass: 206.06914219g/mol
- Monoisotopic Mass: 206.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 74.8Ų
3-Hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1868809-0.05g |
3-hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid |
1880785-07-8 | 0.05g |
$1068.0 | 2023-09-18 | ||
| Enamine | EN300-1868809-0.1g |
3-hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid |
1880785-07-8 | 0.1g |
$1119.0 | 2023-09-18 | ||
| Enamine | EN300-1868809-0.25g |
3-hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid |
1880785-07-8 | 0.25g |
$1170.0 | 2023-09-18 | ||
| Enamine | EN300-1868809-0.5g |
3-hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid |
1880785-07-8 | 0.5g |
$1221.0 | 2023-09-18 | ||
| Enamine | EN300-1868809-1.0g |
3-hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid |
1880785-07-8 | 1g |
$1629.0 | 2023-06-01 | ||
| Enamine | EN300-1868809-2.5g |
3-hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid |
1880785-07-8 | 2.5g |
$2492.0 | 2023-09-18 | ||
| Enamine | EN300-1868809-5.0g |
3-hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid |
1880785-07-8 | 5g |
$4722.0 | 2023-06-01 | ||
| Enamine | EN300-1868809-10.0g |
3-hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid |
1880785-07-8 | 10g |
$7004.0 | 2023-06-01 | ||
| Enamine | EN300-1868809-1g |
3-hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid |
1880785-07-8 | 1g |
$1272.0 | 2023-09-18 | ||
| Enamine | EN300-1868809-5g |
3-hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid |
1880785-07-8 | 5g |
$3687.0 | 2023-09-18 |
3-Hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 3-Hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid
3-Hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid (CAS 1880785-07-8): A Comprehensive Guide
3-Hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid (CAS 1880785-07-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrazolo[1,5-a]pyridine core and hydroxypropanoic acid side chain, serves as a valuable intermediate in drug discovery and development. Its structural features make it a promising candidate for targeting various biological pathways, particularly in the context of inflammation and metabolic disorders.
The chemical structure of 3-Hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid combines a heterocyclic pyrazolo[1,5-a]pyridine moiety with a hydroxy acid functional group. This hybrid architecture contributes to its versatility in medicinal chemistry applications. Researchers have explored its potential as a building block for small molecule inhibitors, particularly in the design of kinase-targeted therapies. The presence of both hydrogen bond donors and acceptors in its structure enhances its ability to interact with biological targets, a feature highly sought after in modern drug design.
Recent studies highlight the growing importance of pyrazolo[1,5-a]pyridine derivatives in addressing current healthcare challenges. With increasing interest in personalized medicine and targeted therapies, compounds like 3-Hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid are being investigated for their potential in treating chronic inflammatory conditions and metabolic syndromes. The scientific community has particularly noted its structural similarity to known bioactive molecules that modulate key cellular signaling pathways.
The synthesis of 3-Hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity and yield. Analytical characterization of this compound includes advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis, which confirm its molecular identity and purity profile. These quality control measures are essential for research applications where compound integrity directly impacts experimental outcomes.
In the pharmaceutical industry, there's growing demand for novel heterocyclic compounds that can serve as privileged scaffolds in drug discovery. The pyrazolo[1,5-a]pyridine system present in this molecule has demonstrated remarkable potential in this regard. Market analysis indicates increasing investment in research chemicals that can accelerate the development of next-generation therapeutics, positioning 3-Hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid as a compound of significant commercial interest.
From a biochemical perspective, the hydroxy acid functionality in this molecule offers interesting possibilities for prodrug development and metabolic modulation. Researchers are actively investigating its potential to improve drug bioavailability and target specificity. These investigations align with current trends in pharmaceutical science that emphasize the importance of molecular optimization for enhanced therapeutic efficacy and reduced side effects.
The stability and solubility profile of 3-Hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid make it suitable for various formulation approaches. Its physicochemical properties have been characterized under different pH conditions, providing valuable data for researchers working on drug delivery systems. These characteristics are particularly relevant given the current focus on developing more effective oral medications with improved absorption profiles.
Ongoing research into pyrazolo[1,5-a]pyridine derivatives continues to reveal new applications for these compounds. The unique electronic properties of the pyrazolo[1,5-a]pyridine system contribute to interesting photophysical characteristics, opening potential applications in materials science alongside its pharmaceutical uses. This dual applicability makes 3-Hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid an intriguing subject for interdisciplinary research.
Quality standards for research compounds like 3-Hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid have become increasingly stringent in recent years. Reputable suppliers now provide comprehensive analytical data and certificates of analysis to support research reproducibility. This trend reflects the scientific community's heightened emphasis on research quality and transparency, particularly in preclinical drug discovery phases.
The future outlook for 3-Hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid appears promising, with potential applications extending beyond its current research uses. As understanding of its biological interactions deepens, new therapeutic possibilities may emerge. The compound's structural features position it well for continued investigation in multiple areas of chemical biology and medicinal chemistry, making it a valuable asset in the researcher's toolkit.
1880785-07-8 (3-Hydroxy-3-{pyrazolo[1,5-a]pyridin-3-yl}propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)